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Compound Focus: 1-Azido-2-bromoethane

CAS No.: 19263-22-0

Cat. No.: S2994680

Get Quote

Basic Chemical Properties & Handling

The table below summarizes the key physical properties of 1-Azido-2-bromoethane as reported in the

search results [1] [2].

Property Value / Description

CAS Number 19263-22-0

Molecular Formula C2H4BrN3

Molecular Weight 149.98 g/mol

Appearance Light yellow to yellow liquid

Recommended Storage -20°C

Critical Safety Notice
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Heed this warning before any experimental work. Organic azides are thermally unstable and can

decompose violently [3]. The search results emphasize that procedures involving azide compounds must be

performed behind a safety shield [4]. You must consult your institution's specific safety manuals and

standard operating procedures (SOPs) for handling energetic materials before attempting any purification.

General Purification Workflow

The following diagram outlines a logical, safety-oriented workflow for approaching the purification of 1-

Azido-2-bromoethane, based on general principles of organic synthesis and the properties noted in the

search results.
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Start: Crude 1-Azido-2-bromoethane

Step 1: Initial Liquid-Liquid Extraction
(To remove water-soluble impurities)

Is the organic layer clean and separated?

Step 2: Drying with MgSO₄ or Na₂SO₄

Is the solution clear and dry?

Step 3: Preliminary Solvent Removal
(Rotary Evaporator, Low Temp/Pressure)

Step 4: Purification by Distillation
(Behind Safety Shield, Under Reduced Pressure)

Step 5: Storage & Documentation
(Store at -20°C, protected from light)
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FAQs & Troubleshooting Guide

Question / Issue Possible Cause & Solution

| The compound decomposes or darkens during heating. | Cause: Excessive heat or thermal stress. Azides

are shock and heat-sensitive. Solution: Always use reduced pressure to lower the boiling point. Conduct

distillation behind a safety shield and keep the bath temperature as low as possible [4]. | | Low yield after

purification. | Cause: Decomposition during the process, or loss of material due to the compound's

volatility. Solution: Ensure strict temperature control. When using a rotary evaporator for solvent removal,

use a low-temperature water bath (e.g., 25°C) and be cautious of bumping [4]. | | How should I store the

purified product? | Store the purified compound at -20°C as recommended by suppliers [1]. Keep it in a

tightly sealed container, protected from light, and clearly labeled with its hazardous nature. | | The crude

mixture contains acidic impurities. | Solution: Perform a liquid-liquid extraction with a mild base (e.g.,

saturated sodium bicarbonate solution) with extreme caution, followed by a wash with brine and drying

over magnesium sulfate (MgSO₄) [4]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b2994680#purification-methods-1-azido-2-bromoethane-

distillation-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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